Cas no 938061-93-9 (ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate)
938061-93-9 structure
Product Name:ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate
CAS No:938061-93-9
MF:C11H11BrN2O3
MW:299.120641946793
CID:5688429
PubChem ID:59831716
Update Time:2023-09-27
ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL2302376
- 938061-93-9
- ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate
- 4-Bromo-3-methoxy-indazole-1-carboxylic acid ethyl ester
- WTJKWOLQQZJFBM-UHFFFAOYSA-N
- 1h-indazole-1-carboxylic acid,4-bromo-3-methoxy-,ethyl ester
- 1H-Indazole-1-carboxylic acid, 4-bromo-3-methoxy-, ethyl ester
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- Inchi: 1S/C11H11BrN2O3/c1-3-17-11(15)14-8-6-4-5-7(12)9(8)10(13-14)16-2/h4-6H,3H2,1-2H3
- InChI Key: WTJKWOLQQZJFBM-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C(=NN2C(=O)OCC)OC
Computed Properties
- Exact Mass: 297.99530g/mol
- Monoisotopic Mass: 297.99530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- Density: 1.58±0.1 g/cm3(Predicted)
- Boiling Point: 405.8±48.0 °C(Predicted)
- pka: -2.25±0.50(Predicted)
ethyl 4-bromo-3-methoxy-1H-indazole-1-carboxylate Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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